Cas no 2097936-03-1 (4-imino-3-(3-methoxyphenyl)methyl-1,2,3,4-tetrahydroquinazolin-2-one)

• Product Name: 4-imino-3-(3-methoxyphenyl)methyl-1,2,3,4-tetrahydroquinazolin-2-one
• CAS No: 2097936-03-1
• MF: C₁₆H₁₅N₃O₂
• MW: 281.309203386307
• CID: 4636890
• Update Time: 2025-05-21

4-imino-3-(3-methoxyphenyl)methyl-1,2,3,4-tetrahydroquinazolin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-imino-3-[(3-methoxyphenyl)methyl]-1,2,3,4-tetrahydroquinazolin-2-one
• 2(1H)-Quinazolinone, 3,4-dihydro-4-imino-3-[(3-methoxyphenyl)methyl]-
• 4-imino-3-(3-methoxyphenyl)methyl-1,2,3,4-tetrahydroquinazolin-2-one

• Inchi： 1S/C16H15N3O2/c1-21-12-6-4-5-11(9-12)10-19-15(17)13-7-2-3-8-14(13)18-16(19)20/h2-9,17H,10H2,1H3,(H,18,20)
• InChI Key： RXRHTMLWQMNZJU-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=N)N(CC2=CC=CC(OC)=C2)C1=O

Additional information on 4-imino-3-(3-methoxyphenyl)methyl-1,2,3,4-tetrahydroquinazolin-2-one

Comprehensive Overview of 4-imino-3-(3-methoxyphenyl)methyl-1,2,3,4-tetrahydroquinazolin-2-one (CAS No. 2097936-03-1)

The compound 4-imino-3-(3-methoxyphenyl)methyl-1,2,3,4-tetrahydroquinazolin-2-one, identified by its CAS number 2097936-03-1, is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique structural framework, combining a quinazolinone core with a 3-methoxyphenyl substituent, positions it as a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted therapy and precision medicine.

In recent years, the scientific community has shown growing interest in tetrahydroquinazolinone derivatives due to their diverse biological activities. The 4-imino functional group in this compound enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Discussions on platforms like PubMed and ScienceDirect often highlight its role in structure-activity relationship (SAR) studies, where researchers investigate how subtle modifications to its structure can influence pharmacological properties. This aligns with the broader industry focus on small molecule therapeutics and fragment-based drug design.

From a synthetic perspective, CAS 2097936-03-1 exemplifies the convergence of green chemistry principles and modern catalytic methodologies. Many laboratories now prioritize efficient, solvent-free routes to such compounds, responding to environmental concerns and regulatory pressures. The 3-methoxyphenyl moiety, in particular, is frequently discussed in forums about bioisosteric replacements—a hot topic in medicinal chemistry as researchers seek to optimize drug-like properties while maintaining efficacy.

The compound's potential applications extend beyond traditional pharmaceuticals. Some studies suggest its utility in material science, particularly in designing organic semiconductors or photocatalysts. This multidisciplinary relevance makes 4-imino-3-(3-methoxyphenyl)methyl-1,2,3,4-tetrahydroquinazolin-2-one a subject of interest across academic and industrial research sectors. Its chiral centers also open avenues for asymmetric synthesis—a key area in contemporary organic chemistry.

Analytical characterization of this compound typically involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods are crucial for verifying its purity and structure, especially given the rising demand for high-quality reference standards in drug development pipelines. The compound's logP and solubility profiles are frequently analyzed to predict its ADMET properties—a critical consideration in preclinical research.

In the context of intellectual property, several patents mention derivatives of tetrahydroquinazolin-2-one scaffolds, though CAS 2097936-03-1 itself remains an active area of investigation. The drug repurposing trend has also brought renewed attention to such molecules, as researchers screen existing chemical libraries for new therapeutic indications. This approach aligns with efforts to reduce R&D timelines and costs in pharmaceutical development.

As regulatory agencies emphasize ICH guidelines for impurity profiling, the synthesis and handling of 4-imino-3-(3-methoxyphenyl)methyl-1,2,3,4-tetrahydroquinazolin-2-one require stringent quality control. The compound's stability under various pH conditions and temperature ranges is often studied to ensure robustness in formulation development. Such data is increasingly shared through open-access platforms, reflecting the open science movement in chemical research.

Looking ahead, the development of continuous flow chemistry protocols for this class of compounds may address scalability challenges. The incorporation of machine learning in retrosynthetic analysis could further optimize routes to CAS 2097936-03-1 and its analogs. These innovations resonate with the pharmaceutical industry's push toward Industry 4.0 and digital transformation in chemical manufacturing.